Cas no 2548993-28-6 (1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 2548993-28-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5328871
• PubChem ID: 168004499
• Update Time: 2025-06-13

1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 2548993-28-6
• 1-(Cyclopropylmethyl)-1,4-dihydro-4-(2-methylpropyl)-2,3-pyrazinedione

• Inchi： 1S/C12H18N2O2/c1-9(2)7-13-5-6-14(8-10-3-4-10)12(16)11(13)15/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key： MQTQHZSYGUFLRS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CC2)C=CN(CC(C)C)C1=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 317.0±25.0 °C(Predicted)
• pka: -3.97±0.20(Predicted)

Additional information on 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 2548993-28-6)

1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2548993-28-6, belongs to the tetrahydropyrazine class of molecules, which are known for their diverse pharmacological properties. The presence of both cyclopropyl and isobutyl substituents in its structure contributes to its distinct chemical and biological characteristics, making it a subject of interest for further investigation.

The synthesis of 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione involves multi-step organic transformations that highlight the compound's synthetic accessibility and versatility. The tetrahydropyrazine core is a key pharmacophore in many bioactive molecules, and modifications at the 1-position and 4-position can significantly alter its biological profile. The dione functionality at the 2- and 3-positions further enhances its reactivity and potential for further derivatization.

Recent advancements in computational chemistry have enabled the exploration of the electronic structure and reactivity of such complex molecules. Studies using density functional theory (DFT) have shown that the 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione core exhibits favorable interactions with biological targets due to its rigid scaffold and electron-rich nature. These insights have guided the design of novel derivatives with enhanced binding affinity and selectivity.

In the realm of drug discovery, heterocyclic compounds like 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione are particularly valuable due to their ability to modulate various biological pathways. The cyclopropyl group introduces steric hindrance that can optimize binding interactions with enzymes or receptors, while the isobutyl substituent can influence solubility and metabolic stability. Such structural features are critical for developing compounds with improved pharmacokinetic profiles.

Current research in medicinal chemistry has focused on leveraging the versatility of tetrahydropyrazine derivatives for therapeutic applications. For instance, modifications at the 1-position have been explored to enhance interactions with ATP-binding sites in kinases or other enzymes involved in cancer signaling pathways. Similarly, alterations at the 4-position have been investigated for their potential to modulate G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases.

The dione moiety in 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione has been particularly studied for its ability to participate in hydrogen bonding networks or form metal coordination complexes. These interactions can be exploited to develop compounds with specific biological activities or improved pharmacological properties. For example, metal chelation has been explored as a strategy to enhance drug delivery or target specific tissues.

Biological assays have begun to reveal promising activities for derivatives of 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione. Preliminary studies suggest that certain analogs exhibit inhibitory effects against enzymes involved in inflammatory pathways or show potential as antimicrobial agents. These findings underscore the importance of exploring this scaffold further for developing novel therapeutic agents.

The synthesis of enantiomerically pure forms of this compound has also been a focus of recent research. Chiral auxiliaries and catalysts have been employed to achieve high enantiomeric excesses (ee), which is crucial for developing single-enantiomer drugs with improved efficacy and reduced side effects. The cyclopropyl group provides a handle for asymmetric transformations, making it an attractive scaffold for chiral drug development.

The future directions for research on 1-(cyclopropylmethyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione include exploring its role in drug repurposing efforts. By screening existing libraries of derivatives against various disease models or biological targets using high-throughput screening (HTS) technologies, new therapeutic applications may be uncovered. Additionally， computational modeling techniques will continue to play a crucial role in predicting bioactivity and guiding synthetic efforts toward more potent and selective compounds.

In conclusion,1-(cyclopropylmethyl)-4-(2-methylpropyl)-1， 2， 3， 4-tetrahydropyrazine- ２，３-dione (CAS No. 2548993-28-6) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities。 Ongoing research efforts are expected to yield novel derivatives with significant therapeutic value， contributing to advancements in medicinal chemistry and pharmaceutical development。